Cas no 25150-65-6 (2,4-Pentadienoic acid,3-methyl-5-(3,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-, methyl ester,(E,E)-)

2,4-Pentadienoic acid,3-methyl-5-(3,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-, methyl ester,(E,E)- structure
25150-65-6 structure
Product Name:2,4-Pentadienoic acid,3-methyl-5-(3,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-, methyl ester,(E,E)-
CAS No:25150-65-6
MF:C16H22O3
MW:262.344085216522
CID:1420967
Update Time:2024-08-15

2,4-Pentadienoic acid,3-methyl-5-(3,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-, methyl ester,(E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoic acid,3-methyl-5-(3,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-, methyl ester,(E,E)-
    • 2,4-Pentadienoic acid, 3-methyl-5-(3,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-, methyl ester, (E,E)- (8CI,9CI)
    • Inchi: 1S/C16H22O3/c1-11(8-15(18)19-5)6-7-13-9-12(2)14(17)10-16(13,3)4/h6-9,13H,10H2,1-5H3/b7-6+,11-8+
    • InChI Key: BNAIDKCXALEHBL-HRCSPUOPSA-N
    • SMILES: C(OC)(=O)/C=C(\C)/C=C/C1C(C)(C)CC(=O)C(C)=C1

Computed Properties

  • Exact Mass: 262.15696

Experimental Properties

  • Density: 1.043±0.06 g/cm3(Predicted)
  • Boiling Point: 366.5±42.0 °C(Predicted)
  • PSA: 43.37
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